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Compound of Interest

Compound Name: 3-Butoxy-2-methylpentane

Cat. No.: B14369567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a summary of the known physicochemical properties of 3-Butoxy-2-
methylpentane. Despite a comprehensive literature search, no specific applications of 3-
Butoxy-2-methylpentane in extraction and separation processes have been documented.

However, given its structural similarity to other ether solvents commonly used in laboratories,

this document presents a generalized protocol for liquid-liquid extraction. This protocol is

intended to serve as a foundational methodology for researchers interested in exploring the

potential of 3-Butoxy-2-methylpentane as a novel extraction solvent.

Physicochemical Properties of 3-Butoxy-2-
methylpentane
Quantitative data for 3-Butoxy-2-methylpentane, as available from public chemical

databases, is summarized below. Ethers are a class of organic compounds recognized for their

utility as solvents in chemical processes due to their inertness and ability to dissolve a wide

range of organic compounds.[1] Their low boiling points and immiscibility with water make them

particularly suitable for extraction processes.[2][3]
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Property Value Source

Molecular Formula C10H22O PubChem[4]

Molecular Weight 158.28 g/mol PubChem[4]

IUPAC Name 3-butoxy-2-methylpentane PubChem[4]

CAS Number 90054-77-6 PubChem[4]

XLogP3-AA 3.6 PubChem[4]

Hydrogen Bond Donor Count 0 PubChem[4]

Hydrogen Bond Acceptor

Count
1 PubChem[4]

Rotatable Bond Count 6 PubChem[4]

Topological Polar Surface Area 9.2 Å² PubChem[4]

Potential Applications in Extraction and Separation
While no specific studies detailing the use of 3-Butoxy-2-methylpentane for extraction and

separation have been identified, its chemical nature as an ether suggests potential utility in

such applications. Ethers are effective solvents for a variety of organic compounds and are

often used in liquid-liquid extraction to separate components based on their differential

solubilities in an aqueous and an organic phase.[2][5][6] The butoxy and methylpentane

moieties of the target molecule suggest it would be a non-polar solvent, suitable for extracting

non-polar to moderately polar compounds from aqueous solutions.

Generalized Protocol for Liquid-Liquid Extraction
The following is a generalized protocol for a bench-scale liquid-liquid extraction using an

organic solvent like an ether. This protocol can be adapted for initial investigations into the

efficacy of 3-Butoxy-2-methylpentane as an extraction solvent.

Objective: To separate a target compound from an aqueous solution into an organic phase.

Materials:
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Aqueous solution containing the target compound

3-Butoxy-2-methylpentane (or other ether solvent)

Separatory funnel (appropriate size for the volumes used)

Ring stand and clamp

Beakers or flasks for collecting the separated layers

Drying agent (e.g., anhydrous sodium sulfate)

Rotary evaporator (for solvent removal)

Methodology:

Preparation:

Ensure the separatory funnel is clean, dry, and the stopcock is properly lubricated and

closed.

Mount the separatory funnel securely in a ring stand.

Measure the volume of the aqueous solution containing the compound of interest.

Extraction:

Pour the aqueous solution into the separatory funnel.

Add an equal volume of 3-Butoxy-2-methylpentane to the separatory funnel.

Stopper the funnel and gently invert it a few times to mix the layers.

Venting: With the funnel inverted and the tip pointing away from you and others into a

fume hood, slowly open the stopcock to release any pressure buildup. Close the stopcock.

Shake the funnel vigorously for 1-2 minutes to ensure thorough mixing and facilitate the

transfer of the solute from the aqueous to the organic layer. Periodically vent the funnel as

described above.
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Place the separatory funnel back in the ring stand and allow the layers to separate

completely. The less dense layer will be on top.

Separation:

Carefully remove the stopper.

Slowly open the stopcock to drain the lower (denser) layer into a clean beaker or flask.

Drain the layer until the interface between the two layers is just above the stopcock.

Drain the upper (less dense) layer into a separate clean beaker or flask through the top

opening of the funnel to avoid contamination.

Drying the Organic Layer:

Add a small amount of a drying agent, such as anhydrous sodium sulfate, to the collected

organic layer to remove any residual water.

Swirl the flask gently. If the drying agent clumps together, add more until some of it

remains free-flowing.

Decant or filter the dried organic solution into a clean, pre-weighed round-bottom flask.

Solvent Removal:

Remove the organic solvent using a rotary evaporator to isolate the extracted compound.

Once the solvent is removed, the flask can be re-weighed to determine the yield of the

extracted compound.

Experimental Workflow
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1. Preparation

2. Extraction

3. Separation

4. Post-Extraction

Prepare Separatory Funnel

Add Aqueous Solution

Add 3-Butoxy-2-methylpentane

Mix and Vent

Allow Layers to Separate

Drain Lower Aqueous Layer

Collect Upper Organic Layer

Dry Organic Layer

Remove Solvent (Rotovap)

Isolate Compound

Click to download full resolution via product page

Caption: Workflow for a generic liquid-liquid extraction process.
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Signaling Pathways
There is no information available in the scientific literature regarding any signaling pathways

associated with 3-Butoxy-2-methylpentane.

Disclaimer
The provided protocol is a general guideline and has not been optimized for 3-Butoxy-2-
methylpentane. Researchers should conduct their own optimization and safety assessments

before using this compound in any experimental work. Always handle ethers in a well-ventilated

fume hood and take appropriate safety precautions due to their potential flammability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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